Cas no 6724-42-1 (7-methoxy-2-oxo-2H-chromene-8-carbaldehyde)

• Product Name: 7-methoxy-2-oxo-2H-chromene-8-carbaldehyde
• CAS No: 6724-42-1
• MF: C₁₁H₈O₄
• MW: 204.178823471069
• CID: 2023001
• PubChem ID: 11275724
• Update Time: 2025-04-21

7-methoxy-2-oxo-2H-chromene-8-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-2-oxo-2H-chromene-8-carbaldehyde
• 7-methoxy-8-formylcoumarine
• Paniculal
• 7-Methoxy-8-formylcoumarin
• 8-Formyl-7-methoxycoumarin
• 6724-42-1
• 7-methoxy-2-oxochromene-8-carbaldehyde
• AN-668/21246022

• Inchi： 1S/C11H8O4/c1-14-9-4-2-7-3-5-10(13)15-11(7)8(9)6-12/h2-6H,1H3
• InChI Key： AOXODSXRUFTUGB-UHFFFAOYSA-N
• SMILES： O1C(C=CC2C=CC(=C(C=O)C1=2)OC)=O

Computed Properties

• Exact Mass: 204.04225873g/mol
• Monoisotopic Mass: 204.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.336
• Melting Point: 208-209 ºC
• Boiling Point: 424 ºC
• Flash Point: 194 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives